4,7-Dibromo-2-methylquinoline

• CAS No.: 1070879-54-7
• Molecular Formula: C10H7Br2N
• Molecular Weight: 300.98 g/mol
• IUPAC Name: 4,7-dibromo-2-methylquinoline
• InChI: InChI=1S/C10H7Br2N/c1-6-4-9(12)8-3-2-7(11)5-10(8)13-6/h2-5H,1H3
• InChI Key: PXCIFWJRHVARGA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C=CC(=CC2=N1)Br)Br

Description

4,7-Dibromo-2-methylquinoline is a chemical compound with the molecular formula C10H7Br2N and a molecular weight of 300.98.

Synthesis Analysis

The synthesis of 2-methylquinoline and its derivatives, including this compound, has been reported in various studies. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach have been used for the construction of the principal quinoline scaffold. Other methods include transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring fused with a pyridine moiety. The PubChem CID for this compound is 39346147.

Chemical Reactions Analysis

This compound has shown versatility and selectivity towards aromatic nucleophilic substitution. New compounds have been synthesized using different nucleophiles such as alcohols, amines, and thiols.

Physical and Chemical Properties Analysis

This compound is a solid compound. As mentioned earlier, it has a molecular weight of 300.98 and a molecular formula of C10H7Br2N.

Future Directions

Quinoline and its derivatives, including 4,7-Dibromo-2-methylquinoline, have become essential heterocyclic compounds due to their versatile applications in the fields of industrial and synthetic organic chemistry. They are vital scaffolds for leads in drug discovery and play a major role in the field of medicinal chemistry. Future research may focus on further exploring the synthesis and functionalization of these compounds for biological and pharmaceutical activities.